Cas no 3761-92-0 (Hexylmagnesium Bromide, 0.8 M solution in THF)

• Product Name: Hexylmagnesium Bromide, 0.8 M solution in THF
• CAS No: 3761-92-0
• MF: C₆H₁₃BrMg
• MW: 189.376421689987
• MDL: MFCD00000046
• CID: 317693
• PubChem ID: 24855279
• Update Time: 2025-10-31

Hexylmagnesium Bromide, 0.8 M solution in THF Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromohexyl-
• Hexylmagnesium Bromide
• HEXYLMAGNESIUM BROMIDE 0.8M THF
• HEXYLMAGNESIUM BROMIDE SOL. 2.0 M IN DIETHYL ETHER
• Hexylmagnesium bromide, 2.0 M in diethyl ether, SpcSeal
• Hexylmagnesiumbromide,1.0MsolutioninTHF,inresealablebottle
• magnesium,hexane,bromide
• 0.8 M in THF, MkSeal
• 2.0 M in diethyl ether,Mkseal
• 1-Hexylmagnesium bromide
• Bromohexylmagnesium
• n-hexylmagnesium bromide
• Hexylmagnesium bromide, 0.8M solution in THF, AcroSeal(R)
• n-HexMgBr
• hexyl magnesium bromide
• n-hexyl magnesium bromide
• Hexylmagnesium bromide solution
• SFXUWNMDTWQSHE-UHFFFAOYSA-M
• OR320007
• OR320006
• Hexylmagnesium bromide solution, 2.0 M in diethyl ether
• Hexylmagnesium Bromide (20% in Tetrahydrofuran, ca. 1mol/L)
• Hexylmagnesium bromide, 1.0 M in 2-MeTHF
• MFCD00000046
• J-802223
• Hexylmagnesium bromide, 1.0 M in THF
• AKOS015903399
• SCHEMBL153016
• magnesium;hexane;bromide
• DTXSID70884011
• 3761-92-0
• Hexylmagnesium bromide 1M in THF
• Hexylmagnesium bromide 2M in diethyl ether
• Hexylmagnesium Bromide, 0.8 M solution in THF

• MDL： MFCD00000046
• Inchi： 1S/C6H13.BrH.Mg/c1-3-5-6-4-2;;/h1,3-6H2,2H3;1H;/q-1;;+2/p-1
• InChI Key： LZFCBBSYZJPPIV-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].C(C[CH2-])CCC

Computed Properties

• Exact Mass: 188.00500
• Monoisotopic Mass: 188.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 24.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data available
• Density: 0.97 g/mL at 20 °C
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: -40 °C
• PSA: 0.00000
• LogP: 3.37990
• Sensitiveness: Sensitive to humidity and air
• Vapor Pressure: No data available

Hexylmagnesium Bromide, 0.8 M solution in THF Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H302-H314-H335-H371-H372
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2924 3/PG 1
• WGK Germany：1
• Hazard Category Code： R11;R14;R19;R22;R34;R67
• Safety Instruction： S16-S26-S36/37/39-S43-S45-S7/8
• FLUKA BRAND F CODES：1-3-10
• Hazardous Material Identification：
• HazardClass：4.2
• PackingGroup：II
• Safety Term：4.2
• Packing Group：I
• Risk Phrases：R12
• Packing Group：I
• Hazard Level：4.2
• Storage Condition：Storage temperature 2-8 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metal halides
• Other Chemical Reagents Organic Metal Reagents

Additional information on Hexylmagnesium Bromide, 0.8 M solution in THF

Hexylmagnesium Bromide, 0.8 M solution in THF: A Versatile Reagent in Modern Organic Synthesis

Hexylmagnesium bromide, with the CAS number 3761-92-0, is a significant organomagnesium compound widely utilized in organic synthesis as a Grignard reagent. This organometallic compound is dissolved in tetrahydrofuran (THF) to form a 0.8 M solution, which enhances its reactivity and ease of handling. The solution is particularly valued for its role in the preparation of complex organic molecules, including pharmaceuticals and fine chemicals.

The use of Hexylmagnesium bromide in synthetic chemistry has been extensively explored due to its ability to participate in various reactions such as nucleophilic additions, eliminations, and cross-coupling reactions. The hexyl group provides a balance between steric hindrance and reactivity, making it an ideal choice for a wide range of synthetic applications. The 0.8 M concentration in THF ensures that the reagent remains stable and reactive, while also being manageable for laboratory-scale reactions.

In recent years, there has been a growing interest in the development of novel methodologies for the synthesis of complex molecules, particularly in the pharmaceutical industry. Hexylmagnesium bromide has emerged as a crucial reagent in these advancements. For instance, it has been employed in the synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs). The ability to efficiently form carbon-carbon bonds using this reagent has streamlined several synthetic routes, leading to more cost-effective and sustainable production methods.

The solution of Hexylmagnesium bromide in THF is particularly useful because THF acts as an excellent solvent for organometallic compounds. It stabilizes the Grignard reagent by solvating the magnesium center and preventing unwanted side reactions. This stabilization is crucial for maintaining the reactivity of the compound during prolonged reaction times or under various reaction conditions. Moreover, THF is relatively inert and does not interfere with the desired chemical transformations, making it a preferred choice for Grignard reactions.

Recent studies have highlighted the importance of Hexylmagnesium bromide in the development of novel drug candidates. For example, researchers have utilized this reagent to synthesize complex heterocyclic compounds that exhibit promising biological activities. The versatility of Hexylmagnesium bromide allows chemists to construct diverse molecular frameworks with high precision, which is essential for drug discovery and development. The 0.8 M solution format provides a convenient and reproducible means of incorporating this reagent into synthetic protocols.

The preparation and handling of Hexylmagnesium bromide, 0.8 M solution in THF, require careful consideration of storage conditions to ensure stability. Organomagnesium compounds are highly sensitive to moisture and air, which can lead to decomposition and reduced reactivity. Therefore, it is typically stored under an inert atmosphere, such as nitrogen or argon, and at low temperatures to prevent degradation. These precautions are essential for maintaining the integrity of the reagent and ensuring optimal performance in synthetic applications.

In conclusion, Hexylmagnesium bromide, with the CAS number 3761-92-0, is a highly valuable organometallic compound that plays a pivotal role in modern organic synthesis. Its solution form in THF offers numerous advantages, including enhanced reactivity and ease of handling. The compound's applications span across various fields, particularly in pharmaceutical research and development, where it contributes to the efficient synthesis of complex molecules. As research continues to advance, the importance of Hexylmagnesium bromide is likely to grow further, driving innovation in synthetic chemistry.